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Compound Name: Pencycuron-d5

Cat. No.: B15142454 Get Quote

Introduction

Pencycuron is a non-systemic fungicide used to control diseases caused by Rhizoctonia solani

in various crops.[1] Its presence and persistence in soil are of environmental concern,

necessitating sensitive and accurate analytical methods for its quantification. This document

provides a detailed protocol for the quantitative analysis of pencycuron in soil samples using

Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) with

the aid of a deuterated internal standard, Pencycuron-d5. The use of an isotopically labeled

internal standard is crucial for correcting matrix effects and variabilities in sample preparation

and instrument response, thereby enhancing the accuracy and precision of the analysis.

The methodology described herein is based on the QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) extraction procedure followed by dispersive solid-phase extraction (d-SPE)

cleanup.[2][3] This approach ensures high recovery of the analyte while effectively removing

interfering matrix components.[3]

Experimental Protocols
1. Materials and Reagents

Pencycuron (analytical standard, >98% purity)

Pencycuron-d5 (internal standard, >98% purity)
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Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Magnesium sulfate (anhydrous, for analysis)

Sodium chloride (for analysis)

Primary secondary amine (PSA) sorbent

Graphitized carbon black (GCB) sorbent (optional, for soils with high pigment content)

C18 sorbent

Soil samples (air-dried and sieved through a 2-mm mesh)

2. Standard Solutions Preparation

Stock Solutions (1000 µg/mL): Accurately weigh and dissolve pencycuron and pencycuron-
d5 in methanol to prepare individual stock solutions of 1000 µg/mL. Store at -20°C.

Intermediate Standard Solution (10 µg/mL): Prepare an intermediate solution of pencycuron

in acetonitrile.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the intermediate standard solution with acetonitrile to obtain concentrations ranging

from 1 to 100 ng/mL.

Internal Standard Spiking Solution (1 µg/mL): Dilute the pencycuron-d5 stock solution with

acetonitrile to prepare a 1 µg/mL spiking solution.

3. Sample Preparation (QuEChERS Method)

Extraction:
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Weigh 10 g of homogenized soil sample into a 50 mL polypropylene centrifuge tube.

Add 100 µL of the 1 µg/mL pencycuron-d5 internal standard spiking solution.

Add 10 mL of ultrapure water and vortex for 30 seconds to hydrate the soil.

Add 10 mL of acetonitrile.

Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

Immediately cap and shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL microcentrifuge tube

containing 150 mg of anhydrous magnesium sulfate, 50 mg of PSA, and 50 mg of C18.

For soils with high organic matter or pigment content, 7.5 mg of GCB can be added.

Vortex for 30 seconds.

Centrifuge at 10,000 rpm for 5 minutes.

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for UPLC-

MS/MS analysis.

4. UPLC-MS/MS Analysis

Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer with an

electrospray ionization (ESI) source.

UPLC Conditions:

Column: C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm)

Mobile Phase: A) 0.1% Formic acid in water, B) 0.1% Formic acid in acetonitrile.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15142454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gradient: Start with 95% A, hold for 0.5 min, ramp to 5% A over 5 min, hold for 2 min, then

return to initial conditions and equilibrate for 3 min.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C

MS/MS Conditions:

Ionization Mode: ESI Positive

Capillary Voltage: 3.0 kV

Source Temperature: 150°C

Desolvation Temperature: 400°C

Desolvation Gas Flow: 800 L/hr

Collision Gas: Argon

Multiple Reaction Monitoring (MRM) Transitions: The specific precursor and product ions

for pencycuron and pencycuron-d5 should be optimized by direct infusion of the standard

solutions. Typical transitions are provided in the table below.

Data Presentation
Table 1: UPLC-MS/MS Parameters for Pencycuron and Pencycuron-d5
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Compoun
d

Precursor
Ion (m/z)

Product
Ion (m/z)
(Quantifie
r)

Product
Ion (m/z)
(Qualifier)

Dwell
Time (s)

Cone
Voltage
(V)

Collision
Energy
(eV)

Pencycuro

n
329.1 125.1 218.1 0.05 30 20

Pencycuro

n-d5
334.1 130.1 223.1 0.05 30 20

Table 2: Method Validation Data for Pencycuron in Soil

Parameter Result

Linearity Range 1 - 100 ng/g

Correlation Coefficient (r²) > 0.995

Limit of Detection (LOD) 0.5 ng/g

Limit of Quantification (LOQ) 1.0 ng/g

Recovery (%) at different spiking levels

1 ng/g 95.2 ± 4.5

10 ng/g 98.7 ± 3.8

100 ng/g 101.5 ± 2.5

Precision (RSD, %)

Intra-day (n=5) < 5%

Inter-day (n=15, 3 days) < 10%

Matrix Effect (%) -5 to +5

Note: The values presented in Table 2 are typical expected values for this type of analysis and

should be verified through in-house validation.
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Mandatory Visualization

Sample Preparation UPLC-MS/MS Analysis Data Processing Result

1. Soil Sample (10g) 2. Add Pencycuron-d5
(Internal Standard) 3. Hydrate with Water 4. Add Acetonitrile 5. Add MgSO4 & NaCl 6. Shake & Centrifuge 7. Dispersive SPE Cleanup

(PSA, C18, MgSO4) 8. Filter Supernatant 9. UPLC-MS/MS Injection 10. Data Acquisition (MRM) 11. Peak Integration 12. Calibration Curve
(Analyte/IS Ratio) 13. Quantification 14. Final Report

(ng/g)

Click to download full resolution via product page

Caption: Workflow for Pencycuron Analysis in Soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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